Cas no 89434-03-7 (2-(4-Fluoro-1H-indol-3-yl)acetic acid)

2-(4-Fluoro-1H-indol-3-yl)acetic acid is a fluorinated indole derivative with significant utility in pharmaceutical and organic synthesis. The presence of the 4-fluoro substituent enhances its reactivity and stability, making it a valuable intermediate for the development of bioactive compounds, particularly in medicinal chemistry. Its acetic acid moiety allows for further functionalization, enabling the synthesis of diverse indole-based scaffolds. This compound is particularly useful in the preparation of analogs with potential therapeutic applications, such as enzyme inhibitors or receptor modulators. High purity and consistent quality ensure reliable performance in research and industrial applications. Its structural features make it a versatile building block for advanced chemical synthesis.
2-(4-Fluoro-1H-indol-3-yl)acetic acid structure
89434-03-7 structure
Product Name:2-(4-Fluoro-1H-indol-3-yl)acetic acid
CAS No:89434-03-7
MF:C10H8FNO2
MW:193.174426078796
MDL:MFCD04972068
CID:711732
PubChem ID:9813012
Update Time:2025-05-28

2-(4-Fluoro-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Fluoro-1H-indol-3-yl)acetic acid
    • (4-Fluoro-1h-indol-3-yl)-acetic acid
    • 4-Fluoro-3-indoleacetic acid
    • 4-FLUOROINDOLE-3-ACETIC ACID
    • 4-Fluoro-1H-indole-3-acetic acid (ACI)
    • (4-Fluoro-1H-indol-3-yl)acetic acid
    • 2-(4-Fluoro-1H-indol-3-yl)aceticacid
    • SR 039
    • STL555320
    • SY058696
    • KS-9205
    • MFCD04972068
    • CS-0141011
    • F-4780
    • BBL101524
    • CHEMBL85725
    • EN300-1840402
    • 89434-03-7
    • DTXSID20431039
    • DB-006808
    • SCHEMBL4206904
    • AKOS005258802
    • MDL： MFCD04972068
    • Inchi： 1S/C10H8FNO2/c11-7-2-1-3-8-10(7)6(5-12-8)4-9(13)14/h1-3,5,12H,4H2,(H,13,14)
    • InChI Key： QBQZALKPPLUCQY-UHFFFAOYSA-N
    • SMILES： O=C(CC1C2C(=CC=CC=2F)NC=1)O

Computed Properties

  • Exact Mass: 193.05400
  • Monoisotopic Mass: 193.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 53.1A^2

Experimental Properties

  • Density: 1.447
  • Boiling Point: 417.867 ℃ at 760 mmHg
  • Flash Point: 206.519°C
  • Refractive Index: 1.666
  • PSA: 53.09000
  • LogP: 1.93410

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2-(4-Fluoro-1H-indol-3-yl)acetic acid Production Method

Production Method 1

89434-03-7 89434-03-7
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Methanol ,  Tetrahydrofuran ;  3 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
Reference
Facile synthesis of indole 3-acetic acid and azaindole 3-acetic acid derivatives
Yamada, Koji; Ohta, Mariko; Kitamura, Go; Tsutsumiguchi, Suzuka; Nishi, Takahide, Tetrahedron, 2023, 135,

Production Method 2

89434-05-9 89434-05-9
89434-03-7 89434-03-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
Reference
The chemistry of indoles. XXIV. Syntheses of 3-indoleacetic acid and 3-indoleacetonitrile having a halo group and a carbon functional group at the 4-position
Somei, Masanori; Kizu, Kiyomi; Kunimoto, Masako; Yamada, Fumio, Chemical & Pharmaceutical Bulletin, 1985, 33(9), 3696-708

2-(4-Fluoro-1H-indol-3-yl)acetic acid Raw materials

2-(4-Fluoro-1H-indol-3-yl)acetic acid Preparation Products

2-(4-Fluoro-1H-indol-3-yl)acetic acid Suppliers

Amadis Chemical Company Limited
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(CAS:89434-03-7)2-(4-Fluoro-1H-indol-3-yl)acetic acid
Order Number:A843195
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:59
Price ($):386.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:89434-03-7)2-(4-Fluoro-1H-indol-3-yl)acetic acid
A843195
Purity:99%
Quantity:5g
Price ($):386.0
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